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Compound of Interest

Compound Name: Antrafenine

Cat. No.: B1665575 Get Quote

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and professionals in drug

development, adherence to established protocols for handling compounds like Antrafenine is

paramount. This document provides a comprehensive, step-by-step guide to the safe and

compliant disposal of Antrafenine, ensuring the protection of laboratory personnel and the

surrounding environment.

Antrafenine: Chemical and Safety Profile
Antrafenine is a piperazine derivative that has been studied for its analgesic and anti-

inflammatory properties.[1][2] Understanding its chemical and physical characteristics is the

first step in determining the appropriate disposal pathway.
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Property Data

Chemical Name

2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-

yl]ethyl 2-[[7-(trifluoromethyl)quinolin-4-

yl]amino]benzoate

Molecular Formula C30H26F6N4O2[1][3]

Molecular Weight 588.55 g/mol [1]

Physical State Solid

Melting Point 88 °C

Hazards
Causes skin irritation (H315), Causes serious

eye irritation (H319)

Regulatory Framework for Chemical Waste Disposal
The disposal of laboratory chemical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA). For academic laboratories, Subpart K of the RCRA regulations provides an alternative

set of standards for managing hazardous waste. Key principles of these regulations include the

prohibition of disposing of chemical waste in regular trash or down the sewer, mandatory

documentation, and proper training for all personnel handling hazardous waste.

Step-by-Step Disposal Protocol for Antrafenine
The following protocol is a general guideline based on best practices for laboratory chemical

waste management. Always consult your institution's specific Environmental Health and Safety

(EHS) guidelines, as they may have procedures unique to your location and facilities.

1. Waste Identification and Classification:

Based on its known hazards (skin and eye irritant), Antrafenine should be treated as a

hazardous chemical waste.

If Antrafenine is mixed with other substances, the entire mixture must be evaluated for its

hazardous characteristics (ignitability, corrosivity, reactivity, and toxicity).
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2. Personal Protective Equipment (PPE):

Before handling Antrafenine waste, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

3. Waste Segregation:

Do not mix Antrafenine waste with incompatible materials.

Solid Antrafenine waste (e.g., contaminated filter paper, weighing boats) should be

collected separately from liquid waste.

If Antrafenine is in a solvent, it should be segregated based on the solvent's properties

(e.g., halogenated vs. non-halogenated).

4. Waste Container Selection and Labeling:

Choose a container that is chemically compatible with Antrafenine and any solvents. Plastic

containers are often preferred.

The container must be in good condition, with a secure, leak-proof lid.

Label the container clearly with the words "Hazardous Waste," the full chemical name

("Antrafenine"), and the specific contents, including any solvents and their approximate

concentrations.

Indicate the date when waste was first added to the container.

5. Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA), which should

be at or near the point of generation.
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The SAA must be under the control of laboratory personnel and should be provided with

secondary containment to capture any potential leaks.

Ensure the storage area is well-ventilated.

Keep waste containers closed except when adding waste.

6. Disposal Request and Pickup:

Once the waste container is full or has reached the maximum storage time allowed by your

institution (often six to twelve months), submit a request for waste pickup to your institution's

EHS department.

Do not attempt to dispose of the chemical waste yourself. Trained hazardous waste

professionals will collect the waste for proper off-site treatment and disposal.

Experimental Workflow for Waste Management
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Antrafenine.
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Caption: Workflow for the safe disposal of Antrafenine waste in a laboratory.
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By following these procedures, researchers can ensure the safe handling and disposal of

Antrafenine, maintaining a secure laboratory environment and adhering to regulatory

standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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